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Compound of Interest

Compound Name: Lead tetraacetate

Cat. No.: B146063 Get Quote

An in-depth examination of the core properties, structure, and synthetic applications of lead
tetraacetate, a versatile oxidizing agent in organic chemistry.

Introduction
Lead tetraacetate, with the chemical formula Pb(C₂H₃O₂)₄, is a powerful and selective

oxidizing agent widely employed in organic synthesis. It is a colorless, monoclinic crystalline

solid that is soluble in nonpolar organic solvents such as chloroform and benzene.[1][2] Due to

its sensitivity to moisture, it is typically stored in glacial acetic acid.[2] This guide provides a

detailed overview of the physicochemical properties, molecular structure, and key experimental

protocols involving lead tetraacetate, tailored for professionals in research, science, and drug

development.

Physicochemical Properties
Lead tetraacetate is characterized by a range of distinct physical and chemical properties that

are critical for its handling and application in synthesis. A summary of its key quantitative data is

presented in Table 1.

Table 1: Quantitative Physicochemical Properties of
Lead Tetraacetate
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Property Value References

Molecular Formula C₈H₁₂O₈Pb [3]

Molecular Weight 443.38 g/mol [4][5]

Appearance
Colorless to faintly pink

monoclinic crystals
[1][2]

Odor Vinegar-like [4][6]

Melting Point 175 °C (347 °F; 448 K) [2][4][6]

Boiling Point Decomposes [2]

Density 2.228 g/cm³ at 17 °C [1][2][6]

Solubility

Soluble in chloroform,

benzene, nitrobenzene, and

hot glacial acetic acid.

Decomposes in cold water and

ethanol.

[1][2]

CAS Number 546-67-8 [3][5]

Lead tetraacetate is unstable in air and reacts with water to form lead(IV) oxide and acetic

acid.[6][7] It is a strong oxidizing agent and should be handled with care, as it is toxic and can

be absorbed through the skin.[2]

Molecular Structure and Bonding
In the solid state, the lead(IV) ion in lead tetraacetate is coordinated to four bidentate acetate

ligands. This results in an 8-coordinate lead atom where the oxygen atoms from the acetate

groups form a flattened trigonal dodecahedron.[2] The bidentate coordination indicates that

each acetate group binds to the lead center through both of its oxygen atoms.
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Caption: Structure of Lead Tetraacetate with Bidentate Acetate Ligands.
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Experimental Protocols
Synthesis of Lead Tetraacetate from Red Lead
This protocol describes the preparation of lead tetraacetate by the oxidation of red lead

(Pb₃O₄) with acetic acid and acetic anhydride.

Materials:

Red lead (Pb₃O₄), dry powder

Glacial acetic acid

Acetic anhydride

Activated carbon

Wide-mouthed or three-necked flask

Mechanical stirrer

Heating mantle

Büchner funnel and suction flask

Vacuum desiccator

Potassium hydroxide (for desiccator)

Procedure:

In a wide-mouthed or three-necked flask equipped with a mechanical stirrer, combine 600

mL of glacial acetic acid and 400 mL of acetic anhydride.

Heat the mixture to 55 °C with stirring.

Add 700 g (approximately 1.02 moles) of dry red lead powder in small portions (15-20 g at a

time).
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Ensure that the color from the previous portion has largely dissipated before adding the next.

Maintain the reaction temperature between 55 and 80 °C.

After the addition is complete, cool the dark solution to allow the crystalline lead
tetraacetate to separate.

Collect the crude product by suction filtration and wash it with glacial acetic acid.

For purification, dissolve the crude product in hot acetic acid, decolorize the solution with

activated carbon, and filter the hot solution.

Cool the filtrate to yield purified, colorless needles of lead tetraacetate.

Dry the final product in a vacuum desiccator over potassium hydroxide and store it in a

tightly sealed container to protect it from moisture.[4]

Criegee Oxidation of a 1,2-Diol
This protocol provides a general procedure for the oxidative cleavage of a 1,2-diol to the

corresponding aldehydes or ketones using lead tetraacetate.

Materials:

Lead tetraacetate (Pb(OAc)₄)

1,2-diol

Dichloromethane (CH₂Cl₂)

Ethylene glycol (for quenching)

Round-bottom flask

Magnetic stirrer

Rotary evaporator

Procedure:
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To a stirred suspension of lead tetraacetate (1.5 equivalents) in dichloromethane (25 mL),

add a solution of the 1,2-diol (1.0 equivalent, 2.25 mmol) in dichloromethane (10 mL).

Stir the resulting mixture at room temperature for 20 minutes.

Quench the reaction by adding ethylene glycol.

Remove the volatile components under reduced pressure using a rotary evaporator to obtain

the crude product.

The crude product can often be used in the next synthetic step without further purification.[1]
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Start: Prepare Reactants

Suspend Pb(OAc)₄
in Dichloromethane

Dissolve 1,2-Diol
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Add Diol Solution to
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Caption: Workflow for the Criegee Oxidation of a 1,2-Diol.

Key Synthetic Applications
Lead tetraacetate is a versatile reagent with numerous applications in organic synthesis

beyond the Criegee oxidation. Some of its other important uses include:

Acetoxylation: It can introduce acetoxy groups at benzylic, allylic, and α-ether C-H bonds.
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Dehydrogenation: It is used for the dehydrogenation of hydrazones and hydrazines.

Hofmann Rearrangement: It serves as an alternative to bromine in the Hofmann

rearrangement.

Oxidative Decarboxylation: It can be used for the oxidative decarboxylation of carboxylic

acids.

Safety and Handling
Lead tetraacetate is a toxic compound and should be handled with appropriate safety

precautions in a well-ventilated fume hood.[2] It is harmful if swallowed or inhaled and is a

suspected carcinogen and reproductive toxin.[8] Personal protective equipment, including

gloves, safety glasses, and a lab coat, should be worn at all times. Due to its reactivity with

water, it should be stored in a dry environment, often under glacial acetic acid.[2]

Conclusion
Lead tetraacetate remains a valuable reagent in the arsenal of synthetic chemists, offering a

unique combination of reactivity and selectivity for various oxidative transformations. A

thorough understanding of its properties, structure, and handling is essential for its safe and

effective use in research and development, particularly in the synthesis of complex molecules

and pharmaceutical intermediates. The detailed protocols and data presented in this guide are

intended to support researchers in harnessing the full potential of this powerful reagent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Criegee Oxidation | NROChemistry [nrochemistry.com]

2. Combined Electrochemical Method of Synthesis of Lead Tetraacetate From Metallic Lead
– Oriental Journal of Chemistry [orientjchem.org]

3. sggscollegepatnacity.ac.in [sggscollegepatnacity.ac.in]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b146063?utm_src=pdf-body
http://www.orientjchem.org/vol31no3/combined-electrochemical-method-of-synthesis-of-lead-tetraacetate-from-metallic-lead/
https://www.scribd.com/presentation/788785533/Lead-Tetra-Acetate
http://www.orientjchem.org/vol31no3/combined-electrochemical-method-of-synthesis-of-lead-tetraacetate-from-metallic-lead/
https://www.benchchem.com/product/b146063?utm_src=pdf-body
https://www.benchchem.com/product/b146063?utm_src=pdf-custom-synthesis
https://nrochemistry.com/criegee-oxidation/
http://www.orientjchem.org/vol31no3/combined-electrochemical-method-of-synthesis-of-lead-tetraacetate-from-metallic-lead/
http://www.orientjchem.org/vol31no3/combined-electrochemical-method-of-synthesis-of-lead-tetraacetate-from-metallic-lead/
https://www.sggscollegepatnacity.ac.in/wp-content/uploads/2022/02/file_61fa630a8955e.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146063?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. prepchem.com [prepchem.com]

5. Preparation of Lead(IV)Acetate, Pb(OAc)4 [erowid.org]

6. scribd.com [scribd.com]

7. Lead(IV) acetate - Wikipedia [en.wikipedia.org]

8. scribd.com [scribd.com]

To cite this document: BenchChem. [Lead Tetraacetate: A Comprehensive Technical Guide
for Researchers and Drug Development Professionals]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b146063#lead-tetraacetate-properties-
and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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